Cas no 2172142-60-6 (8-cyclopropyl-5-oxa-2,9-diazaspiro3.5nonane)
8-cyclopropyl-5-oxa-2,9-diazaspiro3.5nonane Chemical and Physical Properties
Names and Identifiers
-
- 8-cyclopropyl-5-oxa-2,9-diazaspiro3.5nonane
- 2172142-60-6
- EN300-1279071
- 8-cyclopropyl-5-oxa-2,9-diazaspiro[3.5]nonane
-
- Inchi: 1S/C9H16N2O/c1-2-7(1)8-3-4-12-9(11-8)5-10-6-9/h7-8,10-11H,1-6H2
- InChI Key: XHVUZFHHMOBCIO-UHFFFAOYSA-N
- SMILES: O1CCC(C2CC2)NC21CNC2
Computed Properties
- Exact Mass: 168.126263138g/mol
- Monoisotopic Mass: 168.126263138g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 187
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.1
- Topological Polar Surface Area: 33.3Ų
8-cyclopropyl-5-oxa-2,9-diazaspiro3.5nonane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1279071-1.0g |
8-cyclopropyl-5-oxa-2,9-diazaspiro[3.5]nonane |
2172142-60-6 | 1g |
$0.0 | 2023-06-08 | ||
| Enamine | EN300-1279071-50mg |
8-cyclopropyl-5-oxa-2,9-diazaspiro[3.5]nonane |
2172142-60-6 | 50mg |
$948.0 | 2023-10-01 | ||
| Enamine | EN300-1279071-100mg |
8-cyclopropyl-5-oxa-2,9-diazaspiro[3.5]nonane |
2172142-60-6 | 100mg |
$993.0 | 2023-10-01 | ||
| Enamine | EN300-1279071-250mg |
8-cyclopropyl-5-oxa-2,9-diazaspiro[3.5]nonane |
2172142-60-6 | 250mg |
$1038.0 | 2023-10-01 | ||
| Enamine | EN300-1279071-500mg |
8-cyclopropyl-5-oxa-2,9-diazaspiro[3.5]nonane |
2172142-60-6 | 500mg |
$1084.0 | 2023-10-01 | ||
| Enamine | EN300-1279071-1000mg |
8-cyclopropyl-5-oxa-2,9-diazaspiro[3.5]nonane |
2172142-60-6 | 1000mg |
$1129.0 | 2023-10-01 | ||
| Enamine | EN300-1279071-2500mg |
8-cyclopropyl-5-oxa-2,9-diazaspiro[3.5]nonane |
2172142-60-6 | 2500mg |
$2211.0 | 2023-10-01 | ||
| Enamine | EN300-1279071-5000mg |
8-cyclopropyl-5-oxa-2,9-diazaspiro[3.5]nonane |
2172142-60-6 | 5000mg |
$3273.0 | 2023-10-01 | ||
| Enamine | EN300-1279071-10000mg |
8-cyclopropyl-5-oxa-2,9-diazaspiro[3.5]nonane |
2172142-60-6 | 10000mg |
$4852.0 | 2023-10-01 |
8-cyclopropyl-5-oxa-2,9-diazaspiro3.5nonane Related Literature
-
Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
-
Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726
-
Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
-
M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
-
Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
Additional information on 8-cyclopropyl-5-oxa-2,9-diazaspiro3.5nonane
Introduction to Compound with CAS No. 2172142-60-6 and Product Name: 8-cyclopropyl-5-oxa-2,9-diazaspiro3.5nonane
The compound identified by the CAS number 2172142-60-6 and the product name 8-cyclopropyl-5-oxa-2,9-diazaspiro3.5nonane represents a fascinating molecule in the realm of chemical biology and pharmaceutical research. This spirocyclic compound, characterized by its unique structural framework, has garnered significant attention due to its potential applications in drug discovery and molecular design.
The molecular structure of 8-cyclopropyl-5-oxa-2,9-diazaspiro3.5nonane consists of a spirocyclic core that seamlessly connects two heterocyclic rings through a single carbon atom. This spiro arrangement imparts unique conformational flexibility and reactivity, making it a valuable scaffold for medicinal chemists seeking to develop novel therapeutic agents. The presence of both oxygen and nitrogen atoms in the heterocyclic rings further enhances its chemical diversity, enabling a wide range of functionalization strategies.
In recent years, there has been growing interest in spirocyclic compounds due to their ability to exhibit multiple binding modes and interact with biological targets in complex ways. The 8-cyclopropyl-5-oxa-2,9-diazaspiro3.5nonane molecule, with its cyclopropyl substituent and oxadiazaspiro core, has been investigated for its potential pharmacological properties. Preliminary studies suggest that this compound may exhibit inhibitory activity against certain enzymes and receptors relevant to neurological disorders, cancer, and inflammation.
The cyclopropyl group is a key feature of this molecule, contributing to its overall steric profile and influencing its binding affinity to biological targets. This structural motif is known to enhance metabolic stability and improve oral bioavailability, making it an attractive component in drug design. Additionally, the oxadiazaspiro core provides a rigid yet flexible framework that can be fine-tuned through structural modifications to optimize pharmacokinetic and pharmacodynamic properties.
Recent advancements in computational chemistry have enabled researchers to predict the binding modes of 8-cyclopropyl-5-oxa-2,9-diazaspiro3.5nonane with high precision. Molecular docking studies have revealed that this compound can interact with various biological targets, including kinases, proteases, and ion channels. These interactions are mediated by hydrogen bonding networks, hydrophobic interactions, and π-stacking effects, which are critical for achieving high affinity and selectivity.
The synthesis of 8-cyclopropyl-5-oxa-2,9-diazaspiro3.5nonane presents a significant challenge due to the complexity of its spirocyclic structure. However, recent breakthroughs in synthetic methodology have made it possible to construct this molecule in multi-step reactions with high yield and purity. Transition metal-catalyzed reactions have played a crucial role in facilitating key bond-forming steps, such as cyclization and ring closure.
Once synthesized, 8-cyclopropyl-5-oxa-2,9-diazaspiro3.5nonane can be further modified through various chemical transformations to explore its pharmacological potential. Functional groups can be introduced or removed at specific positions on the molecule to alter its biological activity. For instance, replacing the cyclopropyl group with other substituents may lead to new derivatives with enhanced potency or selectivity against specific disease targets.
The use of 8-cyclopropyl-5-oxa-2,9-diazaspiro3.5nonane as a lead compound in drug discovery has been supported by several recent publications in leading scientific journals. These studies highlight its ability to modulate key signaling pathways involved in diseases such as Alzheimer's disease, Parkinson's disease, and cancer. The compound's unique structural features make it an excellent candidate for developing next-generation therapeutics that address unmet medical needs.
In conclusion,8-cyclopropyl-5-oxa-2,9-diazaspiro3.5nonane represents a promising molecule with significant potential in the field of pharmaceutical research. Its spirocyclic structure combined with functional groups like cyclopropyl and oxadiazaspiro moieties provides a rich scaffold for drug design. As our understanding of molecular interactions continues to evolve,8-cyclopropyl-5-oxa-2,9-diazaspiro3.5nonane is poised to play a crucial role in the development of innovative therapeutic strategies for various diseases.
2172142-60-6 (8-cyclopropyl-5-oxa-2,9-diazaspiro3.5nonane) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)